Cas no 2221084-33-7 (2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid)

• Product Name: 2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid
• CAS No: 2221084-33-7
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 4640761
• Update Time: 2025-06-08

2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid

• Inchi： 1S/C15H18O4/c1-2-6-15(9-13(17)18)7-5-10-8-11(16)3-4-12(10)14(15)19/h3-4,8,16H,2,5-7,9H2,1H3,(H,17,18)
• InChI Key： DAFIAPLHSVTOLD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(O)C=C2)CCC1(CCC)CC(O)=O

Additional information on 2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid

Comprehensive Overview of 2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid (CAS No. 2221084-33-7)

2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid (CAS No. 2221084-33-7) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique tetrahydronaphthalene backbone, has garnered attention due to its structural similarity to bioactive molecules used in drug discovery. Researchers are increasingly interested in its applications, particularly in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

The molecular structure of 2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid features a hydroxy group at the 6-position and a propyl substituent at the 2-position, which contribute to its chemical reactivity and solubility profile. These functional groups make it a versatile intermediate in synthetic chemistry, enabling the creation of derivatives with enhanced bioactivity. The compound's acetic acid moiety further expands its utility in conjugation reactions, a feature highly valued in modern drug design.

In recent years, the demand for tetrahydronaphthalene derivatives has surged, driven by their role in addressing global health challenges such as chronic diseases and aging-related conditions. CAS No. 2221084-33-7 is frequently discussed in academic circles for its potential to modulate enzymatic pathways, a topic trending in AI-driven drug discovery platforms. Its relevance to precision medicine and personalized therapeutics aligns with current scientific priorities, making it a subject of frequent searches in databases like PubMed and SciFinder.

From a technical perspective, the synthesis of 2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid involves multi-step organic reactions, including Friedel-Crafts acylation and reduction processes. Its purity and stability are critical for reproducible research outcomes, a concern often raised in laboratory forums and QA/QC discussions. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, ensuring compliance with industry standards.

Beyond pharmaceuticals, CAS No. 2221084-33-7 has exploratory applications in material science, particularly in designing biodegradable polymers. This interdisciplinary appeal reflects broader trends toward sustainable chemistry, a hot topic in both academic and industrial settings. Environmental considerations, such as green synthesis methods for this compound, are also gaining traction among researchers seeking eco-friendly alternatives.

In summary, 2-(6-Hydroxy-1-oxo-2-propyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid represents a compelling case study in the convergence of medicinal chemistry and biotechnology. Its structural complexity and functional diversity position it as a valuable asset for innovators tackling 21st-century health and sustainability challenges. As interest grows in small-molecule therapeutics and green chemistry, this compound is poised to remain a focal point in scientific discourse.